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Compound of Interest

Compound Name: Sulfaclozine sodium

Cat. No.: B1498937

Introduction

Sulfaclozine sodium, a sulfonamide derivative, is a widely utilized chemotherapeutic agent in
the poultry industry. It exhibits both antibacterial and anticoccidial properties, making it effective
for the treatment and control of several significant poultry diseases, including coccidiosis, fowl
cholera, and salmonellosis. This technical guide provides a comprehensive overview of the
pharmacodynamics of sulfaclozine sodium in poultry, intended for researchers, scientists, and
drug development professionals.

Mechanism of Action

Sulfaclozine, like other sulfonamides, functions as a competitive antagonist of para-
aminobenzoic acid (PABA). PABA is an essential precursor for the synthesis of folic acid in
bacteria and protozoa. By inhibiting the enzyme dihydropteroate synthetase (DHPS),
sulfaclozine blocks the conversion of PABA to dihydrofolic acid, a critical step in the folic acid
synthesis pathway. This disruption of folic acid synthesis ultimately inhibits the production of
nucleic acids (DNA and RNA), leading to a bacteriostatic or coccidiostatic effect. At high
concentrations, particularly in urine, it can exert a bactericidal action. The peak activity of
sulfaclozine against coccidia is during the second generation of schizonts, with some effect on
the first generation as well.
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Animal Preparation

Select 14 male
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groups (n=7)

Drvig Adminisiation

Group 1: Group 2:

60 mg/kg IV 60 mg/kg Intracrop

Sample Collection & Analysis

Collect blood at specified
time points (0-72h)
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Separate serum
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Analyze serum using HPLC

Data Interpretation
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 To cite this document: BenchChem. [The Pharmacodynamics of Sulfaclozine Sodium in
Poultry: An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1498937#pharmacodynamics-of-sulfaclozine-
sodium-in-poultry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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